Cas no 68180-20-1 ( )
structure
Product Name:
CAS No:68180-20-1
MF:C21H37N5
MW:359.551984548569
CID:969364
PubChem ID:319182
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-hexadecylpurin-6-amine
- 6-Amino-9-n-hexadecylpurin
- 9-hexadecyl-9H-purin-6-ylamine
- AC1L7ZOI
- N-9-hexadecyladenine
- NSC260877
- 68180-20-1
- DTXSID50312741
- 9-Hexadecyl-9H-purin-6-amine
- NSC-260877
- 9-hexadecyladenine
- DS-009367
-
-
- Inchi： 1S/C21H37N5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-18-25-19-20(22)23-17-24-21(19)26/h17-18H,2-16H2,1H3,(H2,22,23,24)
- InChI Key： XRKDUNXFMAHKGU-UHFFFAOYSA-N
- SMILES： N1(C=NC2=C(N)N=CN=C12)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 359.30521
- Monoisotopic Mass: 359.305
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 520.4°C at 760 mmHg
- Flash Point: 268.5°C
- Refractive Index: 1.566
- PSA: 69.62
- LogP: 6.47100
Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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